4-(3-Hydroxy-propyl)-3,5-dimethyl-benzaldehyde

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 4-(3-hydroxypropyl)-3,5-dimethylbenzaldehyde
• InChI: InChI=1S/C12H16O2/c1-9-6-11(8-14)7-10(2)12(9)4-3-5-13/h6-8,13H,3-5H2,1-2H3
• InChI Key: OFCITUGWJAHOQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CCCO)C)C=O

Description

4-(3-Hydroxy-propyl)-3,5-dimethyl-benzaldehyde is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(4-hydroxymethyl-2,6-dimethyl-phenyl)-propan-1-ol (850 mg, 4.38 mmol) in ethanol (20 mL), MnO2 (1.14 g, 13.1 mmol) is added and the resulting suspension is stirred at 85° C. for 24 h. The mixture is filtered through celite and the solvent of the filtrate is evaporated. The product is purified by CC on silica gel eluting with DCM containing 3% of methanol to give 4-(3-hydroxy-propyl)-3,5-dimethyl-benzaldehyde as a pale yellow solid; LC-MS: tR=0.81 min; 1H NMR (CDCl3): δ 9.89 (s, 1H), 7.51 (s, 2H), 3.76 (t, J=5.8 Hz, 2H), 2.81-2.74 (m, 2H), 2.40 (s, 6H), 1.80-1.68 (m, 2H).